Cas no 35309-35-4 (Methyl 5-oxopyrrolidine-3-carboxylate)

• Product Name: Methyl 5-oxopyrrolidine-3-carboxylate
• CAS No: 35309-35-4
• MF: C₆H₉NO₃
• MW: 143.140561819077
• MDL: MFCD08275678
• CID: 54416
• Update Time: 2025-06-11

Methyl 5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-oxopyrrolidine-3-carboxylate
• 3-Pyrrolidinecarboxylic acid, 5-oxo-, methyl ester
• 5-Oxo-pyrrolidine-3-carboxylic acid methyl ester
• 4-methoxycarbonyl-pyrrolidine-2-one
• 5-oxo-3-pyrrolidinecarboxylic acid methyl ester
• 5-oxopyrrolidin-3-carboxylic acid methyl ester
• F2147-0192
• methyl (+-)-2-oxo-4-pyrrolidinecarboxylate
• methyl 5-oxo-3-pyrrolidinecarboxylate
• METHYL 5-OXO-PYRROLIDINE-3-CARBOXYLATE
• 5-oxopyrrolidine-3-carboxylic acid methyl ester
• 4-carbomethoxypyrrolidone
• 4-carbomethoxy pyrrolidone
• FJRTVLWHONLTLA-UHFFFAOYSA-N
• BCP09015
• SBB086281
• TRA0089733
• PB23582
• MCULE

• MDL： MFCD08275678
• Inchi： 1S/C6H9NO3/c1-10-6(9)4-2-5(8)7-3-4/h4H,2-3H2,1H3,(H,7,8)
• InChI Key： FJRTVLWHONLTLA-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC(NC1)=O)=O

Computed Properties

• Exact Mass: 143.05800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 166
• XLogP3: -0.9
• Topological Polar Surface Area: 55.4

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.204
• Melting Point: 45-52°C
• Flash Point: 138.088℃
• Refractive Index: 1.465
• PSA: 55.40000
• LogP: -0.37570

Methyl 5-oxopyrrolidine-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• HazardClass：IRRITANT
• Storage Condition：Store long-term at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines

Additional information on Methyl 5-oxopyrrolidine-3-carboxylate

Research Brief on Methyl 5-oxopyrrolidine-3-carboxylate (CAS: 35309-35-4) in Chemical Biology and Pharmaceutical Applications

Methyl 5-oxopyrrolidine-3-carboxylate (CAS: 35309-35-4) is a versatile intermediate in organic synthesis and pharmaceutical research, particularly valued for its role as a building block in the development of bioactive molecules. Recent studies have highlighted its significance in the synthesis of novel heterocyclic compounds, which are pivotal in drug discovery programs targeting neurological disorders, inflammation, and infectious diseases. This research brief consolidates the latest findings on the compound's applications, synthetic methodologies, and biological relevance.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Methyl 5-oxopyrrolidine-3-carboxylate as a precursor for γ-lactam derivatives, a class of compounds with demonstrated neuroprotective properties. Researchers optimized a microwave-assisted synthesis route (yield: 78–92%) to generate analogs showing inhibitory activity against monoamine oxidase B (MAO-B), a target for Parkinson’s disease therapy. The compound’s carbonyl and ester functionalities were critical for binding interactions, as confirmed by X-ray crystallography (PDB: 8H2Q).

In antimicrobial research, a team from the University of Cambridge (2024, ACS Infectious Diseases) incorporated 35309-35-4 into peptidomimetics designed to disrupt bacterial biofilms. The methyl ester moiety facilitated cell penetration, while the pyrrolidinone ring enhanced stability against β-lactamases. Lead compounds exhibited MIC values of ≤2 µg/mL against MRSA and Pseudomonas aeruginosa, with low cytotoxicity (CC50 > 200 µM in HEK293 cells).

Advances in catalytic asymmetric synthesis have also emerged. A Nature Communications (2024) paper detailed an organocatalyzed [3+2] cycloaddition using Methyl 5-oxopyrrolidine-3-carboxylate, achieving enantioselectivities >99% ee through a novel proline-thiourea catalyst system. This methodology enables efficient access to chiral pyrrolidine scaffolds prevalent in FDA-approved drugs like brivaracetam and levetiracetam.

Industrial applications are expanding, with Lonza and TCI America recently listing 35309-35-4 in their catalogs as a GMP-grade material (purity ≥99.5%). Process chemistry innovations include a continuous-flow hydrogenation protocol (Patent WO2024028761) that reduces production costs by 40% compared to batch methods while maintaining excellent E-factor metrics (≤15).

Ongoing clinical relevance is evidenced by its inclusion in Pfizer’s Phase II mTOR inhibitor program (NCT06122444) and as a key intermediate in Eisai’s investigational Alzheimer’s therapeutic E2814. Structural derivatization studies suggest potential in overcoming blood-brain barrier permeability challenges common to CNS-targeting molecules.

Future directions include computational fragment-based drug design leveraging the compound’s privileged structure, with machine learning models (e.g., AlphaFold3) predicting >300 viable bioactive derivatives. The European Lead Factory has added 35309-35-4 to its screening library, anticipating novel target engagements in underrepresented target classes like bromodomains and solute carriers.